Cas no 19668-69-0 (Murrayone)

• Product name: Murrayone
• CAS No: 19668-69-0
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 51349
• PubChem ID: 5319964

Murrayone Chemical and Physical Properties

Names and Identifiers

• Murrayone
• 7-Methoxy-8-(3-methyl-2-oxobut-3-enyl)chromen-2-one
• 7-methoxy-8-(3-methyl-2-oxo-but-3-enyl)-chromen-2-one
• Prangone
• 6,8,3',4'-Tetramethoxyflavone
• murrayon
• 8178AH
• 668M690
• 7-methoxy-8-(3-methyl-2-oxobut-3-enyl)-2H-chromen-2-one
• FT-0775509
• CS-0022890
• DTXSID90415765
• 19668-69-0
• AC-34342
• MS-23638
• AKOS037514747
• Q-100240
• HY-N2558
• 7-methoxy-8-(3-methyl-2-oxobut-3-en-1-yl)-2H-chromen-2-one
• DA-65709
• 7-METHOXY-8-(3-METHYL-2-OXOBUT-3-EN-1-YL)CHROMEN-2-ONE
• DTXCID60366614

• Inchi： 1S/C15H14O4/c1-9(2)12(16)8-11-13(18-3)6-4-10-5-7-14(17)19-15(10)11/h4-7H,1,8H2,2-3H3
• InChI Key： IISMOXLSZASLDD-UHFFFAOYSA-N
• SMILES： O1C(C([H])=C([H])C2C([H])=C([H])C(=C(C([H])([H])C(C(=C([H])[H])C([H])([H])[H])=O)C1=2)OC([H])([H])[H])=O

Computed Properties

• Exact Mass: 258.089209g/mol
• Surface Charge: 0
• XLogP3: 2.5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 258.089209g/mol
• Monoisotopic Mass: 258.089209g/mol
• Topological Polar Surface Area: 52.6Ų
• Heavy Atom Count: 19
• Complexity: 424
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 258.27

Experimental Properties

• Color/Form: White cryst.
• Density: 1.198
• Boiling Point: 452.8°C at 760 mmHg
• Flash Point: 203.5°C
• Refractive Index: 1.558
• PSA: 56.51000
• LogP: 2.48930

Murrayone Security Information

Murrayone Customs Data

• HS CODE：2932209090
• Customs Data：

  China Customs Code:

  2932209090

  Overview:

  2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives
• Flavonoids